![molecular formula C11H9NO4 B2756502 (1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl)acetic acid CAS No. 52208-61-4](/img/structure/B2756502.png)
(1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl)acetic acid
Overview
Description
“(1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl)acetic acid” is a unique chemical compound with the empirical formula C11H9NO4 . It has a molecular weight of 219.19 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string of this compound is OC(=O)CN1C(=O)Cc2ccccc2C1=O . The InChI is 1S/C11H9NO4/c13-9-5-7-3-1-2-4-8(7)11(16)12(9)6-10(14)15/h1-4H,5-6H2,(H,14,15) .Scientific Research Applications
Synthesis and Structural Analysis
- A novel approach to the synthesis of key intermediates including 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acid was developed, essential for the creation of biologically active substances with anticonvulsant action (El Kayal et al., 2019).
- In the synthesis of 2,6‐Dioxo‐1,2,3,4,5,6‐hexahydroindoles, acetal-protected derivatives of 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acids played a crucial role, leading to the formation of new 5,8,9,10‐Tetrahydro‐6H‐indolo[2,1‐a]isoquinolin‐9‐ones (Juma et al., 2009).
Crystal Structures and Characterization
- Organotin(IV) carboxylates based on 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acid were synthesized and characterized, demonstrating diverse molecular architectures and coordination modes (Xiao et al., 2013).
- The reaction conditions in the synthesis of imide derivatives, including those derived from 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acid, were found to significantly influence reaction paths and gel formation (Singh & Baruah, 2008).
Antitumor and Luminescent Properties
- Certain derivatives of 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acid were studied for their luminescent properties and potential antitumor activities, revealing promising results (Xiao et al., 2017).
Molecular Interactions and Reactivity
- A comprehensive study on derivatives of 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acid as calpain inhibitors was conducted, providing insights into their potential therapeutic applications (Alonso et al., 2010).
Fluorescence and Nanoaggregates
- 1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl acetic acid derivatives exhibited aggregation-enhanced emission in nanoaggregates, offering potential for innovative applications in fluorescence and material sciences (Srivastava et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-(1,3-dioxo-4H-isoquinolin-2-yl)acetic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO4/c13-9-5-7-3-1-2-4-8(7)11(16)12(9)6-10(14)15/h1-4H,5-6H2,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNBCSFDZKNXAAK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)N(C1=O)CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20966972 | |
Record name | (1,3-Dioxo-3,4-dihydroisoquinolin-2(1H)-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20966972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,3-Dioxo-3,4-dihydroisoquinolin-2(1h)-yl)acetic acid | |
CAS RN |
5254-61-5, 52208-61-4 | |
Record name | (1,3-Dioxo-3,4-dihydroisoquinolin-2(1H)-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20966972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.